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Compound of Interest

Compound Name: 3-Mercaptopropionic acid-d4

Cat. No.: B12314728

Essential Safety and Handling Guide for 3-
Mercaptopropionic acid-d4

This guide provides immediate and essential safety, operational, and disposal information for
handling 3-Mercaptopropionic acid-d4. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Chemical Identifier:
o Name: 3-Mercaptopropionic acid-d4
e Synonyms: 3-Sulfanylpropanoic-d4 acid

e CAS Number: 1141488-67-6

Hazard Identification and Classification

Based on the data for the non-deuterated analogue, 3-Mercaptopropionic acid, the deuterated
compound should be handled as a substance with the following hazards:

» Acute Toxicity (Oral): Toxic if swallowed.[1][2]
» Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[1][2]

e Serious Eye Damage/Eye Irritation: Causes serious eye damage.[1]
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e Acute Toxicity (Inhalation): Harmful if inhaled.[1][2]

o Corrosive to Metals: May be corrosive to metals.[1][2]

GHS Pictograms:

Signal Word: Danger

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure protection from the hazards

associated with 3-Mercaptopropionic acid-d4.

PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields, or a full-face
shield.[2][3]

Protects against splashes and
aerosols that can cause

severe eye damage.

Skin Protection

Chemical-resistant gloves
(Nitrile or Neoprene
recommended) and a flame-
resistant lab coat.[4][5]
Double-gloving is

recommended.

Prevents skin contact which
can cause severe burns.
Check glove compatibility and

replace frequently.

Respiratory Protection

Use in a well-ventilated area,
preferably under a certified
chemical fume hood.[2] If
ventilation is inadequate, a
suitable respirator must be

worn.

Minimizes inhalation of harmful

vapors.

Footwear

Closed-toe shoes made of a

chemical-resistant material.

Protects feet from potential

spills.

Operational and Handling Plan
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Adherence to a strict operational protocol is necessary to minimize exposure and ensure the
stability of the compound.

Step-by-Step Handling Procedure:

e Preparation:

[¢]

Ensure a certified chemical fume hood is operational.

o

Verify that an eyewash station and safety shower are readily accessible.[6]

[e]

Prepare and label all necessary glassware and equipment within the fume hood.

o

Have designated, labeled waste containers ready for liquid and solid chemical waste.

e Handling:

[e]

Don all required PPE before handling the chemical.

[e]

Equilibrate the 3-Mercaptopropionic acid-d4 container to room temperature before
opening to prevent moisture condensation.

[e]

To minimize air exposure and potential for hydrogen-deuterium exchange, consider
handling under an inert gas atmosphere (e.g., argon or nitrogen).

[e]

Use only compatible materials for handling and storage, such as glass or corrosion-
resistant containers.[2]

e During the Reaction:

o Keep all containers sealed when not in use.

o Maintain the reaction within the chemical fume hood.

o Work-Up:

o Conduct all work-up procedures within the fume hood.

o Quench any reactive materials safely.
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o Decontaminate all glassware and equipment that have come into contact with the
chemical.

Emergency Procedures

Emergency Situation Procedure

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ] ] ) ]
clothing and shoes.[6] Seek immediate medical

attention.[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . . .

upper and lower eyelids.[6] Seek immediate

medical attention.[6]

Move the victim to fresh air immediately.[6] If
) breathing is difficult, give oxygen.[6] If breathing
Inhalation _ - o
has stopped, give artificial respiration. Seek

immediate medical attention.[6]

Do NOT induce vomiting.[1] If the victim is
Ingestion conscious and alert, give 2-4 cupfuls of milk or

water.[6] Seek immediate medical attention.[6]

Evacuate the area. Wear appropriate PPE.
Absorb the spill with inert material (e.qg.,

Spill vermiculite, sand, or earth) and place itin a
suitable, labeled container for disposal.[6] Do

not let the product enter drains.[3]

Disposal Plan

Proper disposal of 3-Mercaptopropionic acid-d4 and contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance. Deuterated
compounds are generally not considered radioactive but should be disposed of as chemical
waste.
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Waste Type Disposal Procedure

Collect in a designated, sealed, and clearly

labeled hazardous waste container. The label
Liquid Waste must explicitly state that the container holds

"Non-halogenated organic waste" and "thiol-

containing waste".

Contaminated items such as gloves, pipette tips,
) and paper towels should be placed in a sealed
Solid Waste ] o ) )
plastic bag, which is then placed in a designated

solid hazardous waste container.

All chemical waste should be disposed of
) through a licensed contractor, following all
General Guidance o }
institutional and governmental regulations. Do

not dispose of down the sink.

Experimental Workflow

The following diagram illustrates the logical workflow for safely handling 3-Mercaptopropionic
acid-d4.
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Workflow for Handling 3-Mercaptopropionic acid-d4
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Caption: Safe handling workflow for 3-Mercaptopropionic acid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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